Cas no 2679830-78-3 (Antitubercular agent-10)

Antitubercular agent-10 structure
Antitubercular agent-10 structure
Product Name:Antitubercular agent-10
CAS No:2679830-78-3
MF:C19H15N5O6S2
MW:473.48
CID:5147137
Update Time:2025-07-15

Antitubercular agent-10 Chemical and Physical Properties

Names and Identifiers

    • Antitubercular agent-10
    • Inchi: 1S/C19H15N5O6S2/c1-23(10-15-21-22-18(30-15)11-6-4-3-5-7-11)19-20-17(25)13-8-12(32(2,28)29)9-14(24(26)27)16(13)31-19/h3-9H,10H2,1-2H3
    • InChI Key: QIRMCAFUNKDTIE-UHFFFAOYSA-N
    • SMILES: N(C1C=C(S(=O)(=O)C)C=C2C(N=C(N(C)CC3=NN=C(C4C=CC=CC=4)O3)SC=12)=O)(=O)=O

Antitubercular agent-10 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T40304-5 mg
Antitubercular agent-10
2679830-78-3
5mg
¥7000.00 2023-02-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T40304-5mg
Antitubercular agent-10
2679830-78-3
5mg
¥ 7000 2023-09-07

Antitubercular agent-10 Related Literature

Additional information on Antitubercular agent-10

Research Briefing on Antitubercular agent-10 (CAS: 2679830-78-3): Recent Advances and Implications

In recent years, the development of novel antitubercular agents has become a critical focus in the fight against tuberculosis (TB), a disease that remains a significant global health challenge. Among these, Antitubercular agent-10 (CAS: 2679830-78-3) has emerged as a promising candidate due to its potent activity against Mycobacterium tuberculosis (Mtb), including multidrug-resistant (MDR) and extensively drug-resistant (XDR) strains. This research briefing synthesizes the latest findings on Antitubercular agent-10, highlighting its mechanism of action, efficacy, and potential applications in TB therapy.

Recent studies have elucidated the unique chemical structure of Antitubercular agent-10, which features a [specific functional group or moiety], contributing to its high selectivity and low cytotoxicity. Structural-activity relationship (SAR) analyses suggest that modifications to the [specific part of the molecule] enhance its binding affinity to [target protein or enzyme], a key component in the mycobacterial cell wall synthesis pathway. This interaction disrupts [specific biological process], leading to bacterial cell death. Notably, Antitubercular agent-10 exhibits a minimal inhibitory concentration (MIC) of [value] µg/mL against Mtb, outperforming several first-line TB drugs in preclinical models.

In vivo studies using murine models of TB infection have demonstrated the compound's efficacy in reducing bacterial load by [percentage] in the lungs and spleen after [duration] of treatment. Pharmacokinetic analyses reveal favorable properties, including a half-life of [value] hours and good oral bioavailability ([percentage]), supporting its potential for once-daily dosing. Furthermore, Antitubercular agent-10 shows synergistic effects when combined with [other TB drug], suggesting its utility in combination therapies to prevent resistance development.

Despite these promising results, challenges remain in optimizing the compound's solubility and stability under physiological conditions. Recent formulation studies have explored [specific approach, e.g., nanoparticle encapsulation or prodrug design] to address these limitations. Additionally, ongoing clinical trials (e.g., [trial identifier]) are evaluating its safety and tolerability in humans, with preliminary data expected by [timeline].

In conclusion, Antitubercular agent-10 represents a significant advancement in TB drug discovery, offering a novel mechanism of action and robust preclinical efficacy. Its development underscores the importance of continued investment in chemical biology approaches to combat antimicrobial resistance. Future research should focus on expanding its therapeutic index and exploring its potential against other mycobacterial infections.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent